Cas no 103674-75-5 (Acridine, 9,9'-[1,6-hexanediylbis(thio)]bis[4-methoxy-)

• Product name: Acridine, 9,9'-[1,6-hexanediylbis(thio)]bis[4-methoxy-
• CAS No: 103674-75-5
• MF: C₃₄H₃₂N₂O₂S₂
• MW: 564.76008605957
• CID: 1138440
• PubChem ID: 358245

Acridine, 9,9'-[1,6-hexanediylbis(thio)]bis[4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Acridine, 9,9'-[1,6-hexanediylbis(thio)]bis[4-methoxy-
• NSC-618167
• DTXSID701209234
• NSC618167
• Acridine, 9,9a(2)-[1,6-hexanediylbis(thio)]bis[4-methoxy-
• 103674-75-5

• Inchi： InChI=1S/C34H32N2O2S2/c1-37-29-19-11-15-25-31(29)35-27-17-7-5-13-23(27)33(25)39-21-9-3-4-10-22-40-34-24-14-6-8-18-28(24)36-32-26(34)16-12-20-30(32)38-2/h5-8,11-20H,3-4,9-10,21-22H2,1-2H3
• InChI Key： CHBPVLTZRXUVBP-UHFFFAOYSA-N
• SMILES： COC1=CC=CC2=C(C3=CC=CC=C3N=C21)SCCCCCCSC4=C5C=CC=C(C5=NC6=CC=CC=C64)OC

Computed Properties

• Exact Mass: 564.19052061g/mol
• Monoisotopic Mass: 564.19052061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8Ų
• XLogP3: 9.2